![molecular formula C11H11ClFN3 B4839624 N-(3-fluorophenyl)-6-methylpyrimidin-4-amine hydrochloride](/img/structure/B4839624.png)
N-(3-fluorophenyl)-6-methylpyrimidin-4-amine hydrochloride
Overview
Description
N-(3-fluorophenyl)-6-methylpyrimidin-4-amine hydrochloride is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential use as a therapeutic agent. This compound belongs to the class of pyrimidine derivatives, which are known to exhibit a range of biological activities.
Mechanism of Action
The mechanism of action of N-(3-fluorophenyl)-6-methylpyrimidin-4-amine hydrochloride involves the inhibition of kinase activity. Specifically, it binds to the ATP-binding site of the kinase and prevents the transfer of phosphate groups to downstream targets. This results in the inhibition of downstream signaling pathways, which are critical for cell growth, survival, and proliferation. The specific mechanism of action may vary depending on the target kinase and the disease being treated.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific kinase being targeted. However, in general, it has been reported to exhibit potent anti-proliferative and pro-apoptotic effects in cancer cells. It has also been shown to reduce inflammation in various animal models of inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(3-fluorophenyl)-6-methylpyrimidin-4-amine hydrochloride is its potent inhibitory activity against various kinases. This makes it a valuable tool for studying the role of specific kinases in disease development and progression. However, one of the limitations of this compound is its potential off-target effects. It may inhibit other kinases or proteins that are not the intended target, which can complicate data interpretation.
Future Directions
There are several future directions for the study of N-(3-fluorophenyl)-6-methylpyrimidin-4-amine hydrochloride. One area of interest is the development of more potent and selective inhibitors of specific kinases. This can improve the efficacy and reduce the potential off-target effects of the compound. Another area of interest is the investigation of the compound's potential use in combination with other therapies, such as chemotherapy or immunotherapy. This can improve the overall efficacy of the treatment and reduce the risk of drug resistance. Additionally, the compound's potential use in the treatment of other diseases, such as autoimmune disorders, may also be explored.
Scientific Research Applications
N-(3-fluorophenyl)-6-methylpyrimidin-4-amine hydrochloride has been extensively studied for its potential use as a therapeutic agent. It has been reported to exhibit potent inhibitory activity against various kinases, including JAK2, FLT3, and c-Kit. These kinases are known to play a critical role in the development and progression of various diseases, including cancer and inflammatory disorders. Therefore, this compound has been investigated for its potential use in the treatment of these diseases.
Properties
IUPAC Name |
N-(3-fluorophenyl)-6-methylpyrimidin-4-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FN3.ClH/c1-8-5-11(14-7-13-8)15-10-4-2-3-9(12)6-10;/h2-7H,1H3,(H,13,14,15);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSBSWLVMDUZKEA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)NC2=CC(=CC=C2)F.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClFN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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